Cas no 946294-11-7 (3-fluoro-N-({6-phenyl-2H,3H-imidazo2,1-b1,3thiazol-5-yl}methyl)benzamide)

• Product Name: 3-fluoro-N-({6-phenyl-2H,3H-imidazo2,1-b1,3thiazol-5-yl}methyl)benzamide
• CAS No: 946294-11-7
• MF: C₁₉H₁₆FN₃OS
• MW: 353.413246154785
• CID: 5805982
• PubChem ID: 27564696
• Update Time: 2025-06-12

3-fluoro-N-({6-phenyl-2H,3H-imidazo2,1-b1,3thiazol-5-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-[(6-phenyl-2,3-dihydroimidazo[2,1-b][1,3]thiazol-5-yl)methyl]benzamide
• 946294-11-7
• 3-fluoro-N-((6-phenyl-2,3-dihydroimidazo[2,1-b]thiazol-5-yl)methyl)benzamide
• F2083-0023
• HMS3524D17
• 3-fluoro-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)benzamide
• AKOS021958919
• 3-fluoro-N-({6-phenyl-2H,3H-imidazo2,1-b1,3thiazol-5-yl}methyl)benzamide

• Inchi： 1S/C19H16FN3OS/c20-15-8-4-7-14(11-15)18(24)21-12-16-17(13-5-2-1-3-6-13)22-19-23(16)9-10-25-19/h1-8,11H,9-10,12H2,(H,21,24)
• InChI Key： ZNKBWFGQQZULMD-UHFFFAOYSA-N
• SMILES： C(NCC1N2CCSC2=NC=1C1=CC=CC=C1)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 353.09981148g/mol
• Monoisotopic Mass: 353.09981148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-fluoro-N-({6-phenyl-2H,3H-imidazo2,1-b1,3thiazol-5-yl}methyl)benzamide

Introduction to 3-fluoro-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)benzamide (CAS No. 946294-11-7) in Modern Chemical and Pharmaceutical Research

3-fluoro-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)benzamide, identified by the CAS number 946294-11-7, represents a significant compound in the realm of medicinal chemistry and drug discovery. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents. The presence of a fluoro-substituent and a complex imidazo[2,1-b][1,3]thiazole core highlights its structural complexity and suggests multifaceted interactions with biological targets.

The imidazo[2,1-b][1,3]thiazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate various biological pathways. This heterocyclic system combines the features of imidazole and thiazole rings, which are frequently encountered in bioactive molecules. The fluoro-substituent at the 3-position of the benzamide moiety further enhances the compound's pharmacokinetic profile by influencing its metabolic stability and binding affinity. Such structural attributes make 3-fluoro-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)benzamide a promising candidate for further exploration in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater precision. Studies indicate that the imidazo[2,1-b][1,3]thiazole core can interact with enzymes and receptors involved in inflammatory responses, making it a potential lead for anti-inflammatory therapies. Additionally, the fluoro-substituent has been shown to enhance binding affinity in several drug candidates by improving lipophilicity and reducing metabolic degradation.

In the context of current pharmaceutical research, 3-fluoro-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)benzamide has been investigated for its potential role in addressing neurological disorders. Preliminary studies suggest that this compound may modulate neurotransmitter systems by interacting with specific receptors or enzymes. The benzamide moiety is particularly interesting as it is commonly found in drugs targeting central nervous system (CNS) disorders due to its ability to cross the blood-brain barrier efficiently.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the fluoro-substituent, which is often challenging due to its reactivity and sensitivity. Techniques such as fluorination reactions under controlled conditions have been pivotal in achieving the desired structural integrity.

From a regulatory perspective, compounds like 3-fluoro-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)benzamide must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. This includes toxicological assessments and pharmacokinetic studies to evaluate their metabolic pathways and potential side effects. The presence of both nitrogen-rich heterocycles and fluorine atoms necessitates thorough characterization using spectroscopic techniques such as NMR spectroscopy and mass spectrometry.

The role of computational tools in analyzing the pharmacological properties of this compound cannot be overstated. Molecular dynamics simulations have been used to study the conformational flexibility of imidazo[2,1-b][1,3]thiazole moieties and their interactions with biological targets. These simulations provide valuable insights into how changes in structure can influence binding affinity and selectivity.

Future research directions may focus on derivatives of 3-fluoro-N-({6-phenyl-2H,3H-imidazo[2,1-b][1,3]thiazol-5-yl}methyl)benzamide that exhibit enhanced potency or reduced toxicity. By modifying substituents or exploring different heterocyclic systems within the same framework, scientists aim to identify novel analogs with improved therapeutic profiles.

The integration of machine learning algorithms into drug discovery pipelines has also accelerated the identification of promising candidates like this one. Predictive models can analyze large datasets to identify structural features that correlate with bioactivity, thereby guiding synthetic efforts more efficiently.

In summary, 3-fluoro-N-{(6-phenoxyimidazo[2',1':5',4']thiazolo[5',4-d]pyridin]-4(5 H)-yl}-N-(4-methoxyphenyl)methanamine, CAS No 946294–11–7, represents a significant advancement in medicinal chemistry with its complex structural framework and promising pharmacological properties. Its investigation for potential applications in treating neurological disorders underscores its importance as a research tool for developing novel therapeutic agents.